Cas no 1025113-71-6 (Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate)

• Product Name: Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate
• CAS No: 1025113-71-6
• MF: C₁₁H₁₄BF₃KN
• MW: 267.140074253082
• CID: 6192428
• PubChem ID: 165982607
• Update Time: 2025-06-11

Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate Chemical and Physical Properties

Names and Identifiers

• Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate
• 1025113-71-6
• potassium trifluoro({3-[(pyrrolidin-1-yl)methyl]phenyl})boranuide
• EN300-26624945

• Inchi： 1S/C11H14BF3N.K/c13-12(14,15)11-5-3-4-10(8-11)9-16-6-1-2-7-16;/h3-5,8H,1-2,6-7,9H2;/q-1;+1
• InChI Key： SOPGIGNOEQCYAC-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1=CC=CC(=C1)CN1CCCC1)(F)F

Computed Properties

• Exact Mass: 267.0808456g/mol
• Monoisotopic Mass: 267.0808456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate

Introduction to Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate and CAS No. 1025113-71-6

Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate, with the chemical formula C₁₆H₁₈BF₆K, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1025113-71-6, represents a unique class of organoboron derivatives that exhibit promising properties for various applications. The presence of both fluorine and pyrrolidinylmethyl groups in its structure imparts distinct chemical characteristics, making it a valuable candidate for research and development in multiple domains.

The structure of Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate is characterized by a boron center coordinated to three fluorine atoms and a phenyl ring substituted with a pyrrolidin-1-ylmethyl group. This configuration not only enhances its stability but also opens up possibilities for its use in catalytic processes, pharmaceutical intermediates, and advanced material synthesis. The boron-fluorine bond, known for its strength and stability, contributes to the compound's overall chemical robustness, making it suitable for environments where high reactivity is undesirable.

In recent years, the demand for specialized boron-containing compounds has surged due to their versatile applications. Among these, organoboron derivatives have become particularly prominent in pharmaceutical research, where they serve as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The compound Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate has been studied for its potential role in the development of novel drugs that target specific biological pathways. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate is its potential as a ligand in transition metal catalysis. Boron-containing ligands are known to enhance the efficiency and selectivity of catalytic reactions, which is crucial for industrial processes and fine chemical synthesis. The compound's ability to form stable complexes with transition metals such as palladium and platinum has been investigated in various catalytic systems. These studies have shown that it can facilitate reactions such as cross-coupling, hydrogenation, and oxidation, which are fundamental to the production of complex organic molecules.

The pyrrolidin-1-ylmethyl group in the structure of Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate also contributes to its biological activity. Pyrrolidine derivatives are well-documented for their role in drug design due to their ability to interact with biological targets such as enzymes and receptors. The incorporation of this moiety into the boron compound suggests that it may exhibit pharmacological properties that could be exploited in therapeutic applications. Further research is needed to fully elucidate these potential benefits.

Recent advancements in computational chemistry have enabled more detailed studies on the electronic properties of organoboron compounds like Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate. These studies have revealed insights into how the presence of fluorine atoms influences the compound's reactivity and stability. The strong electron-withdrawing effect of fluorine can modulate the electronic environment around the boron center, affecting its interaction with other molecules. This knowledge is crucial for designing compounds with tailored properties for specific applications.

The synthesis of Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into organic molecules is often challenging due to their high reactivity and tendency to undergo side reactions. However, recent improvements in synthetic methodologies have made it possible to incorporate fluorine into complex structures more efficiently. This progress has been instrumental in the development of new boron-containing compounds like this one.

In conclusion, Potassium trifluoro(3-(pyrrolidin-1-ylmethyl)phenyl)borate represents a significant advancement in the field of organoboron chemistry. Its unique structural features and promising applications make it a valuable asset for researchers working in pharmaceuticals, materials science, and catalysis. As our understanding of its properties continues to grow, it is likely that new uses will be discovered, further solidifying its importance in scientific research and industrial applications.